Cas no 147713-89-1 (1,7-Diazabicyclo[5.5.5]heptadecane)
147713-89-1 structure
Product Name:1,7-Diazabicyclo[5.5.5]heptadecane
CAS No:147713-89-1
MF:C15H30N2
MW:238.412104129791
CID:1319093
PubChem ID:71346152
Update Time:2025-04-20
1,7-Diazabicyclo[5.5.5]heptadecane Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Diazabicyclo[5.5.5]heptadecane
- DTXSID00772331
- 147713-89-1
-
- Inchi: 1S/C15H30N2/c1-4-10-16-12-6-2-7-13-17(11-5-1)15-9-3-8-14-16/h1-15H2
- InChI Key: WYPPTVNVWJATNP-UHFFFAOYSA-N
- SMILES: N12CCCCCN(CCCCC1)CCCCC2
Computed Properties
- Exact Mass: 238.2411
- Monoisotopic Mass: 238.240898965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
1,7-Diazabicyclo[5.5.5]heptadecane Related Literature
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
147713-89-1 (1,7-Diazabicyclo[5.5.5]heptadecane) Related Products
- 1116-76-3(Trioctylamine)
- 1120-24-7(N,N-dimethyldecylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 7378-99-6(dimethyl(octyl)amine)
- 112-75-4(N,N-Dimethyltetradecylamine)
- 124-28-7(N,N-Dimethyloctadecan-1-amine)
- 4455-26-9(Methyldioctylamine)
- 10108-86-8(N,N,N-Trimethyloctan-1-aminium chloride)
- 112-69-6(N,N-Dimethylhexadecylamine)
- 626-67-5(1-METHYLPIPERIDINE)
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